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Compound Focus: Cetylpyridinium chloride monohydrate

CAS No.: 6004-24-6

Cat. No.: S567560

Mechanism of Action & Workflow

CPC functions as a cationic surfactant in the L3 phase. Its amphiphilic nature—a positively charged pyridine
head group and a long hydrophobic hexadecane tail—allows it to form stable, optically isotropic liquid
crystal phases with co-surfactants and solvents [1] [2] [3]. The L3 phase is a bicontinuous, sponge-like

structure that serves as a direct template for creating porous silica monoliths.

The diagram below outlines the core mechanism and the sequential experimental workflow.
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L3 Phase Formulation & Material Properties

The successful formation of the L3 phase and the resulting silica monolith hinges on a specific formulation.

The table below details the key components and the final material's properties.

Table 1: L3 Phase Formulation and Key Properties of Templated Silica Monoliths [1]

Component / Property

Role | Description

Specification | Value

Cetylpyridinium Chloride
Monohydrate (CPC)

Hexanol

HCl(aq)

Silicon Alkoxide

Apparent Porosity

Surface Area

Optical Clarity

Silica Condensation

Primary cationic surfactant

Co-surfactant

Solvent and catalyst for silica
formation

Silica precursor

Volume fraction of pores

Specific surface area (BET
method)

Ratio of scattered to
transmitted light

Degree of cross-linking (from
29Gji NMR)

Detailed Experimental Protocol

Materials

Component of the L3 phase [1]

Component of the L3 phase [1]
Component of the L3 phase [1]
e.g., Tetraethyl orthosilicate
(TEOS) [1]

~65% [1]

Up to 1400 m3/g [1]

1.5%10-¢ (measured at 22° from
normal) [1]

Q3/Qa peak intensity ratio of
0.53/0.47 [1]
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¢ Cetylpyridinium Chloride Monohydrate (CPC): Purity 296% [4]. Handle as a dangerous good; wear
appropriate PPE [4].

e Hexanol, analytical grade.

¢ Hydrochloric Acid (HCI), diluted aqueous solution.

¢ Silicon Alkoxide, e.g., Tetraethyl orthosilicate (TEOS).

e Ethanol, for supercritical extraction.

Procedure

Preparation of the L3 Liquid Crystal Phase:

o In a sealed container, combine CPC, hexanol, and HCl(aq) in the ratios determined by the
target L3 phase structure [1].

o Mix thoroughly until a homogeneous, optically isotropic phase is obtained. The stability of the
phase should be confirmed before proceeding.

Silica Templating:

o Add the silicon alkoxide precursor (e.g., TEOS) directly to the L3 phase mixture.
o Allow the hydrolysis and condensation reactions to proceed to completion. This process is
catalyzed by the acidic environment and templates the silica framework onto the L3 structure

[1].

Supercritical Fluid Extraction:

o Transfer the silica-infiltrated composite to a supercritical extraction vessel.

o Perform extraction using supercritical ethanol to remove the entire organic template (CPC,
hexanol). This step preserves the delicate porous structure without collapse [1].

o The result is a dry, mechanically robust silica monolith disk (e.g., 0.5 cm thick) [1].

Material Characterization:

[¢]

Porosity and Surface Area: Analyze using gas adsorption (e.g., BET method).

Structural Order: Confirm using X-ray Diffraction (XRD).

Optical Properties: Measure light transmission and scattering.

Silica Network: Characterize using 2°Si Nuclear Magnetic Resonance (NMR) spectroscopy [1].

[e]

[e]

o

Discussion and Applications
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The high degree of silica condensation (Q3/Qa ratio) contributes to the monolith's mechanical robustness,
allowing it to withstand solvent infiltration without fracturing [1]. The combination of high surface area,

controlled porosity, and optical clarity makes this material highly promising for advanced applications.

One demonstrated application is in optical storage technology [1]. Photoactive liquid monomers can be
infiltrated into the porous silica monolith and polymerized in situ. The templated structure serves as a stable

host for the optical material.

Critical Considerations for Experimentation

o Buffer and lonic Strength: Research shows that ionic strength can drastically affect interactions
involving CPC, potentially eradicating ion-exchange interactions at physiological salt concentrations
[1]. The choice of buffer for in-vitro experiments with ionic drugs is of great importance [1].

¢ Environmental and Health Impact: CPC is an antimicrobial agent detected in aquatic ecosystems
[5]. Studies on zebrafish embryos indicate toxicity at various concentrations, affecting survival, heart
rate, and locomotion [5]. Adhere to all local regulations for waste disposal.

Key Experimental Parameters

The table below summarizes the toxicological and efficacy data for CPC from recent studies, which is vital

for laboratory safety and experimental design.

Table 2: Efficacy and Toxicity Profile of Cetylpyridinium Chloride

Aspect Findings | Concentration Context /| Model

Antimicrobial Efficacy Median MIC: 0.12 - 0.24 Oral streptococcal isolates [2]
(Planktonic) pg/mL [2]

Antimicrobial Efficacy Median MBIC: 7.81 - 15.63 Oral streptococcal biofilms (50-1000x
(Biofilm) pg/mL [2] higher tolerance) [2]

Zebrafish Embryo ECso: 175.9 pglL [5] Zebrafish early life stage test [5]

Mortality (120h)
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Aspect Findings /| Concentration
Zebrafish Heart Rate Significant decrease at 4 -
Impact 400 pglL [5]

Environmental Up to 52 pglL detected [5]

Concentration

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Context /| Model

Measured at 48 and 72 hours post-
fertilization [5]

River water and groundwater samples

[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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